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Compound of Interest

Compound Name: Propyphenazone-d3

Cat. No.: B574638

Essential Safety and Handling of Propyphenazone-
d3

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Propyphenazone-d3. The following procedures are
designed to ensure safe handling, storage, and disposal of this compound.

Propyphenazone-d3 is classified as harmful if swallowed.[1][2][3][4][5] It may also cause
irritation to the skin, eyes, and respiratory tract.[1] Adherence to the safety protocols outlined
below is essential to minimize exposure and ensure a safe laboratory environment.

Key Safety and Physical Data

The following table summarizes essential quantitative data for Propyphenazone-d3.
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Parameter Value Source

Acute toxicity, Oral (Category

GHS Classification 2 [1]
Signal Word Warning [1]
Hazard Statement H302: Harmful if swallowed [21[31[4][5]
Acute Toxicity LD50 Oral (Rat) 860 mg/kg[4][5]
Physical State Solid (White to off-white) [1][2]
Melting Point 102-105°C [1112]
Storage Temperature Room temperature (+15°C to 3]
+25°C)

Personal Protective Equipment (PPE) and
Engineering Controls

The use of appropriate personal protective equipment and engineering controls is mandatory to
prevent exposure. The selection of PPE should be based on a thorough risk assessment of the
specific procedures being performed.[1]
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Control Type

Requirement

Specifications

Engineering Controls

Ventilated Enclosure

All handling of solid
Propyphenazone-d3 that may
generate dust should be
performed in a laboratory fume
hood or other mechanical

exhaust system.[1]

Eye Protection

Safety Glasses

Wear safety glasses with side-
shields conforming to NIOSH
(US) or EN 166 (EV)
standards.[1][2]

Hand Protection

Chemical-resistant Gloves

Handle with gloves. Dispose of
contaminated gloves after use
in accordance with good

laboratory practices.[1]

Body Protection

Protective Clothing

Wear a lab coat or impervious
clothing. The type of protective
equipment must be selected
according to the concentration
and amount of the substance

at the specific workplace.[1]

Respiratory Protection

Air-purifying Respirator

Where risk assessment
indicates that air-purifying
respirators are necessary, use
a full-face respirator with multi-
purpose combination (US) or
type ABEK (EN 14387)
respirator cartridges as a
backup to engineering

controls.[1]

Procedural Guidance for Safe Handling
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Follow this step-by-step protocol for the safe handling of Propyphenazone-d3 from receipt to
disposal.

Preparation and Area Setup

» Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and
understand the SDS for Propyphenazone-d3.[1]

o Designate Work Area: Conduct all manipulations of the solid compound within a certified
laboratory fume hood to control potential dust and aerosol formation.[1]

o Assemble Materials: Gather all necessary equipment, including spatulas, weighing paper,
and sealable containers, before introducing the compound to the work area.

o Prepare for Spills: Ensure a spill kit is readily accessible.

Donning Personal Protective Equipment (PPE)

e Hand and Body: Put on a lab coat and the first pair of gloves.
o Eye Protection: Wear safety glasses with side shields.
o Respiratory: If required by your risk assessment, don the appropriate respirator.

o Second Pair of Gloves: Don a second pair of gloves, ensuring the outer glove cuff is pulled
over the sleeve of the lab coat.[6]

Handling and Experimental Use

¢ Weighing: Carefully weigh the desired amount of Propyphenazone-d3 on weighing paper or
in a suitable container within the fume hood. Avoid creating dust.[1]

» Solution Preparation: If preparing a solution, add the solvent to the solid slowly to prevent
splashing.

e General Handling: Avoid all direct contact with the substance.[1][2] Do not eat, drink, or
smoke in the work area.[2][3][4][5] Wash hands thoroughly after handling.[2][3][4][5]
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Post-Handling and Decontamination

o Clean Workspace: Decontaminate all surfaces and equipment that may have come into
contact with the compound.

o Doffing PPE: Remove the outer gloves first and dispose of them in a designated waste
container.[6] Remove the lab coat and other PPE, being careful to avoid contaminating your
skin or clothing. Remove the inner gloves last.

o Personal Hygiene: Wash hands thoroughly with soap and water after all work is complete.[1]
Operational Plans: Spills, Storage, and Disposal

Accidental Release Measures

o Evacuate: If a significant spill occurs, evacuate the immediate area.
o Ventilate: Ensure the area is well-ventilated.

» Contain: Wearing appropriate PPE, carefully pick up and arrange disposal without creating
dust.[1] Avoid breathing any dust.[1]

o Collect: Place the spilled material into a suitable, closed, and labeled container for disposal.

[1]

o Decontaminate: Clean the spill area thoroughly.

Prevent Entry into Drains: Do not allow the product to enter drains or waterways.[1]

Storage

o Store containers in a dry, cool, and well-ventilated place.[2][3]
o Keep containers tightly closed when not in use.[2][3]
o Store at room temperature (+15°C to +25°C).[3]

e Protect from light.[3]
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Disposal Plan

o Waste Collection: All waste materials, including contaminated PPE, weighing papers, and
empty containers, must be collected in designated, sealed containers.

» Professional Disposal: Do not dispose of Propyphenazone-d3 with household garbage or
via the sewage system.[4] This material must be disposed of by a licensed professional
waste disposal service or a chemical destruction plant.[1][2] Follow all local, regional, and
national regulations for chemical waste disposal.[3][4][5]

Safe Handling Workflow Diagram

The following diagram illustrates the key steps and decision points for the safe handling of
Propyphenazone-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Propyphenazone-d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b574638#personal-protective-equipment-for-handling-
propyphenazone-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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